N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide

• IUPAC Name: N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H21N3O3S/c1-25-17-14(6-2-8-19-17)18(23)21-9-3-5-13(12-21)11-20-16(22)15-7-4-10-24-15/h2,4,6-8,10,13H,3,5,9,11-12H2,1H3,(H,20,22)
• InChI Key: YAELYDTVTNRCCY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCCC(C2)CNC(=O)C3=CC=CO3
• Molecular Formula: C18H21N3O3S
• Molecular Weight: 359.4 g/mol

Description

N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to have a wide range of biochemical and physiological effects, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide is not fully understood. However, it is known to act as a potent inhibitor of various enzymes, including COX-2, MMP-9, and HDAC. It has also been shown to modulate various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to have anti-inflammatory and analgesic effects, as well as neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide has several advantages for lab experiments. It is a potent inhibitor of various enzymes and signaling pathways, making it a useful tool for studying the biological effects of these targets. It also has a wide range of biological activities, making it a versatile compound for studying various diseases and biological processes.
However, there are also limitations to using N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments. It also has potential off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to study its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, there is potential for developing new analogs of N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide with improved potency and selectivity.

Synthesis Methods

The synthesis method of N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide involves the reaction of 2-furancarboxylic acid with 1-(2-aminoethyl)-piperidine-3-carboxylic acid, followed by the condensation of the resulting product with 2-(methylthio)pyridine-3-carboxylic acid. The final product is obtained through the reaction of the intermediate product with furan-2-carbaldehyde. The purity and yield of the final product can be improved through various purification techniques.

Scientific Research Applications

N-[(1-{[2-(methylthio)-3-pyridinyl]carbonyl}-3-piperidinyl)methyl]-2-furamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. It has also been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.